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Compound of Interest

Compound Name: Calcium acetylacetonate

Cat. No.: B101556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium acetylacetonate, Ca(acac)₂, is an organometallic compound recognized for its

versatility in various industrial and chemical applications. While it is widely known as a heat

stabilizer for polymers like PVC, its role as a catalyst in organic synthesis is an area of growing

interest.[1][2][3] This document provides a detailed overview of the catalytic applications of

calcium acetylacetonate in key organic reactions, including polymerization, transesterification,

and condensation reactions. The information is compiled to assist researchers and

professionals in drug development and materials science in exploring the potential of this

accessible and non-toxic catalyst.[1]

Physicochemical Properties of Calcium
Acetylacetonate
Calcium acetylacetonate is typically a white to off-white crystalline powder with good solubility

in organic solvents and limited solubility in water.[4] Its chelated structure contributes to its

thermal stability.[4]
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Property Value

Chemical Formula C₁₀H₁₄CaO₄

Molar Mass 238.29 g/mol

Melting Point Decomposes at high temperatures

Appearance White to off-white crystalline powder

Catalytic Applications in Organic Synthesis
Calcium acetylacetonate has been explored as a catalyst in several important organic

transformations. Its performance, however, varies significantly depending on the reaction type

and conditions.

Ring-Opening Polymerization (ROP) of Cyclic Esters
The ring-opening polymerization of cyclic esters like lactide (LA) and ε-caprolactone (CL) is a

primary method for producing biodegradable polyesters such as polylactic acid (PLA) and

polycaprolactone (PCL). While various metal acetylacetonates have been investigated as

catalysts for this reaction, the efficacy of calcium acetylacetonate has been a subject of

specific investigation.

a. Ring-Opening Polymerization of L-Lactide

A study by Kricheldorf and Weidner investigated the bulk polymerization of L-lactide using a

range of metal acetylacetonate complexes.[1][2][3][5] Their findings indicated that under the

tested conditions, calcium acetylacetonate was not an effective catalyst.

Experimental Data Summary:
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Catalyst
Temperature
(°C)

Monomer/Cata
lyst Ratio

Time (h)
Conversion
(%)

Ca(acac)₂ 140 500:1 24
No

Polymerization

Ca(acac)₂ 180 500:1 2
No

Polymerization

Data sourced from Kricheldorf & Weidner, 2025.[1][2][3][5]

This negative result is crucial for researchers, indicating that for the ring-opening

polymerization of L-lactide, other metal acetylacetonates, such as those of zirconium and tin,

are significantly more active.[1][2][3][5]

Logical Workflow for Catalyst Screening in ROP:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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